Cas no 2228084-87-3 (3-2-(methoxymethyl)oxan-2-ylpropane-1-thiol)

• Product Name: 3-2-(methoxymethyl)oxan-2-ylpropane-1-thiol
• CAS No: 2228084-87-3
• MF: C₁₀H₂₀O₂S
• MW: 204.329602241516
• CID: 5963510
• PubChem ID: 165845552
• Update Time: 2025-05-20

3-2-(methoxymethyl)oxan-2-ylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-2-(methoxymethyl)oxan-2-ylpropane-1-thiol
• EN300-1737782
• 3-[2-(methoxymethyl)oxan-2-yl]propane-1-thiol
• 2228084-87-3

• Inchi： 1S/C10H20O2S/c1-11-9-10(6-4-8-13)5-2-3-7-12-10/h13H,2-9H2,1H3
• InChI Key： FXXHCRNUVNAHSR-UHFFFAOYSA-N
• SMILES： SCCCC1(COC)CCCCO1

Computed Properties

• Exact Mass: 204.11840105g/mol
• Monoisotopic Mass: 204.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 19.5Ų

Additional information on 3-2-(methoxymethyl)oxan-2-ylpropane-1-thiol

Research Brief on 3-2-(methoxymethyl)oxan-2-ylpropane-1-thiol (CAS: 2228084-87-3) in Chemical Biology and Pharmaceutical Applications

The compound 3-2-(methoxymethyl)oxan-2-ylpropane-1-thiol (CAS: 2228084-87-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 3-2-(methoxymethyl)oxan-2-ylpropane-1-thiol as a versatile intermediate in the synthesis of complex bioactive molecules. Its thiol functional group and oxane ring structure make it particularly useful for conjugation reactions, enabling the development of targeted drug delivery systems. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the bioavailability of hydrophobic drugs through covalent attachment to nanoparticle carriers.

In addition to its utility in drug delivery, this compound has shown promise in modulating enzymatic activity. Research conducted at the University of Cambridge revealed that derivatives of 3-2-(methoxymethyl)oxan-2-ylpropane-1-thiol can act as allosteric inhibitors of cysteine proteases, which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. The study, published in Nature Chemical Biology, utilized X-ray crystallography to elucidate the binding mechanism, providing a foundation for structure-based drug design.

Another area of interest is the compound's potential in antimicrobial applications. A 2024 report in Antimicrobial Agents and Chemotherapy described the synthesis of novel thiol-containing analogs derived from 3-2-(methoxymethyl)oxan-2-ylpropane-1-thiol, which exhibited potent activity against multidrug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, offering a new avenue for addressing antibiotic resistance.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-2-(methoxymethyl)oxan-2-ylpropane-1-thiol-based therapeutics. A recent review in Chemical Reviews emphasized the need for further studies to address issues such as metabolic stability and off-target effects. Nevertheless, the compound's versatility and demonstrated biological activity position it as a valuable tool in the ongoing quest for innovative pharmaceutical solutions.

In conclusion, 3-2-(methoxymethyl)oxan-2-ylpropane-1-thiol (CAS: 2228084-87-3) represents a promising scaffold for drug discovery and development. Its applications span drug delivery, enzyme inhibition, and antimicrobial therapy, underscoring its potential to address unmet medical needs. Future research should focus on refining its chemical properties and expanding its therapeutic repertoire, paving the way for clinical translation.